5-chloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[1-(oxan-4-yl)pyrazol-4-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H14ClN3O3S2/c13-11-1-2-12(20-11)21(17,18)15-9-7-14-16(8-9)10-3-5-19-6-4-10/h1-2,7-8,10,15H,3-6H2
• InChI Key: VVWLAKPOPOPANO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H14ClN3O3S2
• Molecular Weight: 347.8 g/mol

Description

5-chloro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide, also known as TAK-659, is a novel small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. TAK-659 was initially developed as a kinase inhibitor, and it has been shown to possess potent activity against a range of kinases, including Bruton's tyrosine kinase (BTK).

Scientific Research Applications

Antimicrobial and Antitubercular Activities

• Docking Simulations and Primary Assessment of Newly Synthesized Derivatives: A series of benzene sulfonamide pyrazole oxadiazole derivatives were synthesized and evaluated for their antimicrobial as well as antitubercular activity. Molecular docking studies against Mycobacterium tuberculosis β-ketoacyl-acyl carrier protein synthase A (Kas-A) revealed the potential of these compounds as antitubercular agents, with compounds showing good antibacterial activity against E. coli, P. aeruginosa, S. aureus, and S. pyogenes compared to the standard Ampicillin. One of the compounds was found to be an active antitubercular agent against M. tuberculosis H37Rv (Ramesh M. Shingare et al., 2022).

Carbonic Anhydrase Inhibitory Activities

• Synthesis and Investigation of Inhibitory Effects: Pyrazole carboxylic acid amides of 5-amino-1,3,4-thiadiazole-2-sulfonamide were synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes (hCA-I and hCA-II). These newly synthesized amides were found to inhibit CA isoenzymes more potently than the parent compound and acetazolamide, highlighting their potential as carbonic anhydrase inhibitors (M. Bülbül et al., 2008).

Synthesis of Heterocyclic Derivatives

• Efficient Synthesis in Aqueous Media: Another study reported on the efficient synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives using a catalytic method under aqueous conditions. This process highlights the versatility of sulfonamide derivatives in synthesizing a wide range of heterocyclic compounds, aligning with green chemistry protocols (A. Khazaei et al., 2015).